(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(furan-3-yl)methanone

• IUPAC Name: [3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C15H16N2O2S/c18-15(12-2-5-19-10-12)17-8-13(9-17)16-4-1-14-11(7-16)3-6-20-14/h2-3,5-6,10,13H,1,4,7-9H2
• InChI Key: XIADWYQVSHZZPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C(=O)C4=COC=C4
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol
• CAS No.: 2097893-08-6

Description

(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(furan-3-yl)methanone is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.37. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Approaches and Chemical Transformations

• The development of new synthetic methods to create novel compounds like 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones showcases the chemical versatility of furan and thiophene derivatives, which are foundational in creating structurally diverse molecules with potential pharmacological activities (Gani Koza et al., 2013).
• Innovative methods involving the catalytic addition of methanol to dihapto-coordinated rhenium complexes of furan highlight the intricate chemical reactions possible with furan derivatives, leading to the formation of complex molecular structures with precise stereochemical outcomes (L. Friedman & W. Harman, 2001).

Potential Biological Applications

• Microwave-assisted synthesis of novel pyrazoline derivatives incorporating furan moieties has been investigated for their anti-inflammatory and antibacterial activities, underscoring the therapeutic potential of compounds derived from furan and highlighting the importance of innovative synthesis methods in drug discovery (P. Ravula et al., 2016).
• A study exploring the synthesis of polysubstituted furans via a novel heterocyclization approach underscores the potential of furan derivatives in creating complex molecules that could have diverse applications, ranging from materials science to medicinal chemistry (S. Damavandi et al., 2012).

Chemical Properties and Mechanistic Insights

• Research on the hydrogenation of dihydro-oxazines bearing functionalized methylene groups at C-3 to produce enamines and furanamines offers insights into the reactivity of oxazine derivatives and their potential utility in synthetic organic chemistry (A. Sukhorukov et al., 2008).
• The catalytic efficiency of phosphomolybdic acid in promoting the aza-Piancatelli rearrangement for the synthesis of cyclopentenone derivatives from furan-2-yl(phenyl)methanol highlights the role of solid acid catalysts in facilitating complex organic transformations (B. Reddy et al., 2012).